Cas no 1805227-97-7 (2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride)

• Product Name: 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride
• CAS No: 1805227-97-7
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4848369
• Update Time: 2025-06-14

2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c9-3-5-6(7(10)14)4(8(11)12)1-2-13-5/h1-2,8H,3H2
• InChI Key： UCVCBTNBGOPNPW-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)Cl)=C(C(F)F)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride

Comprehensive Overview of 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1805227-97-7)

The compound 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1805227-97-7) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with bromomethyl and difluoromethyl groups, makes it a valuable building block for synthesizing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in organic synthesis and potential role in developing novel therapeutics.

One of the key reasons for the growing attention toward 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride is its relevance in drug discovery. The difluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and bioavailability of pharmaceutical compounds. This aligns with current trends in medicinal chemistry, where researchers focus on optimizing drug candidates for improved efficacy and reduced side effects. The compound’s bromomethyl moiety also offers a reactive site for further functionalization, making it a preferred choice for cross-coupling reactions and other advanced synthetic methodologies.

In addition to its pharmaceutical applications, 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride is gaining traction in the field of agrochemicals. The incorporation of fluorine-containing groups into pesticide and herbicide structures has been shown to improve their activity and environmental profile. This compound’s carbonyl chloride functionality further enhances its utility as a precursor for amide and ester formations, which are common in agrochemical design. As sustainability becomes a priority in agriculture, such intermediates play a pivotal role in developing next-generation crop protection solutions.

The synthesis and handling of 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride require expertise in organofluorine chemistry. Its stability and reactivity are influenced by factors such as temperature, solvent choice, and reaction conditions. Researchers often seek information on storage recommendations, compatibility with other reagents, and purification techniques to ensure optimal results. These practical considerations are frequently discussed in academic forums and industry publications, reflecting the compound’s importance in modern chemical research.

From an industrial perspective, the demand for 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride is driven by its role in high-value chemical manufacturing. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to clients in the pharmaceutical and agrochemical sectors. Its CAS No. 1805227-97-7 serves as a unique identifier, facilitating precise sourcing and regulatory compliance. As the chemical industry evolves, intermediates like this are expected to remain in focus due to their adaptability and performance in complex synthetic routes.

In conclusion, 2-(Bromomethyl)-4-(difluoromethyl)pyridine-3-carbonyl chloride (CAS No. 1805227-97-7) represents a critical tool for researchers and manufacturers alike. Its multifaceted applications, combined with the rising interest in fluorinated compounds and heterocyclic chemistry, underscore its significance in contemporary science. Whether in drug development or agrochemical innovation, this compound continues to inspire advancements that address global challenges in health and sustainability.